BE“GHE Validation & Comparative

Check Availability & Pricing

Strobilurin Fungicides: A Comparative Analysis
of Crop Yield Enhancement

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flufenoxystrobin

Cat. No.: B1443345

Strobilurin fungicides, a class of agricultural fungicides derived from a group of natural
fungicidal compounds, have demonstrated significant benefits beyond disease control, notably
in enhancing crop yields. This guide provides a comparative analysis of the performance of
three key strobilurin fungicides—Azoxystrobin, Pyraclostrobin, and Trifloxystrobin—on the yield
of major crops. The information presented is based on a synthesis of experimental data from
various field trials.

Performance on Crop Yield: A Quantitative
Comparison

The following table summarizes the efficacy of Azoxystrobin, Pyraclostrobin, and Trifloxystrobin
in controlling key diseases and their observed impact on the yield of wheat, soybeans, and
corn. Efficacy ratings are categorized as follows: E=Excellent, VG=Very Good, G=Good,
F=Fair, P=Poor, NL=Not Labeled, and U=Unknown.
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Key Diseases

Observed Yield

Fungicide Target Crop Efficacy Rating
Controlled Impact
Increased yields
have been noted,
Leaf Rust, Stripe particularly
Azoxystrobin Wheat Rust, Septoria VG-E through the
Leaf Blotch control of leaf
blotch and rusts.
[11[2]
In multi-location
field studies,
Azoxystrobin
VG _
alone and in
Anthracnose, (Anthracnose), )
mixtures
Brown Spot, P-G (Brown )
Soybeans increased
Frogeye Leaf Spot), P )
soybean yields
Spot (Frogeye Leaf
by 161 to 343
Spot)
kg/ha compared
to untreated
controls.[3][4]
A meta-analysis
Gray Leaf Spot, showed a mean
Corn Northern Corn G-VG yield increase of
Leaf Blight 230 kg/ha in
treated plots.[5]
Mixtures
containing
) Pyraclostrobin
Leaf Rust, Stripe )
) ] have shown high
Pyraclostrobin Wheat Rust, Septoria VG- E ] ]
efficacy in
Leaf Blotch _ _
controlling major
wheat leaf
diseases.[1][6]
Soybeans Anthracnose, VG Recognized for
Brown Spot, (Anthracnose), its positive
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Frogeye Leaf
Spot

VG (Brown
Spot), VG
(Frogeye Leaf
Spot)

effects on plant
health,
contributing to
increased stress
tolerance and

crop vigor.[7]

Gray Leaf Spot,

The same meta-

analysis

Corn Northern Corn G-VG indicated a mean
Leaf Blight yield increase of
256 kg/ha .[5]
Fungicide
mixtures
including
Leaf Rust, Stripe Trifloxystrobin
Trifloxystrobin Wheat Rust, Powdery G-VG have
Mildew demonstrated
good control of
wheat leaf
diseases.[1][6]
Generally
Anthracnose, provides fair to
Brown Spot, good control of
Soybeans F-G
Frogeye Leaf key soybean
Spot foliar diseases.
8]
A meta-analysis
reported a mean
yield increase of
Gray Leaf Spot,
Corn Northern Corn G-VG 390 kg/ha for a

Leaf Blight

mixture of
propiconazole
and

trifloxystrobin.[5]
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Experimental Protocols: A Generalized Workflow

The data presented above is derived from field trials that, while varying in specific details,
generally adhere to a standardized experimental workflow. This workflow is designed to ensure
the objective evaluation of fungicide performance.

A generalized protocol for such a field trial would involve:

» Site Selection and Plot Design: A uniform field is selected to minimize variability.[9] The trial
is typically laid out in a randomized complete block design with a minimum of three
replications for each treatment.[9] Discard plots are included on the edges to mitigate border
effects.

o Treatments: Treatments include an untreated control, and plots treated with the different
strobilurin fungicides (e.g., Azoxystrobin, Pyraclostrobin, Trifloxystrobin) at specified rates.[9]

» Application: Fungicides are applied at specific crop growth stages, which are critical for
effective disease control and yield protection.[10] For cereals, common application timings
are at flag leaf emergence (GS 37-39) or at head timing.[10][11] For soybeans, applications
are often made between the R3 (beginning pod) and R5 (beginning seed) growth stages.[4]
Applications are made using calibrated spray equipment to ensure uniform coverage.[11]

» Data Collection: Disease severity and incidence are assessed at regular intervals after
fungicide application.[6] At the end of the growing season, crop yield and other relevant
parameters (e.g., thousand-grain weight, grain quality) are measured from each plot.

« Statistical Analysis: The collected data is subjected to statistical analysis (e.g., Analysis of
Variance - ANOVA) to determine if the observed differences in disease control and yield
between treatments are statistically significant.
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Generalized experimental workflow for fungicide efficacy trials.
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Signaling Pathways and Physiological Effects

The positive impact of strobilurin fungicides on crop yield extends beyond their direct fungicidal
activity. These compounds can induce significant physiological changes in the plant, often
referred to as "plant health" or "greening" effects.

The primary mode of action of strobilurins is the inhibition of mitochondrial respiration in fungi
by blocking the electron transport chain.[12][13] However, this action also has downstream
effects on the plant's own physiology. Strobilurin treatment can lead to:

o Enhanced Plant Defense: Strobilurins can prime the plant's defense mechanisms. For
instance, they can lead to a more rapid activation of pathogenesis-related (PR) genes, such
as PR-1, upon pathogen attack.[13] This response is often associated with the salicylic acid
(SA) signaling pathway, a key regulator of systemic acquired resistance.[13]

e Improved Plant Vigor: Strobilurin applications can increase the efficiency of photosynthesis
and nitrogen utilization.[12] They can also influence plant hormone levels, leading to delayed
senescence (the aging of leaves), which allows for a longer period of photosynthesis and
grain filling, ultimately contributing to higher yields.[14]
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Simplified signaling pathway of strobilurin fungicides in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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